Cas no 1807090-35-2 (3-Amino-5-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-5-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1807090-35-2
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4803450
• Update Time: 2025-05-27

3-Amino-5-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2O/c1-13-5-3-12-2-4(11)6(5)7(8,9)10/h2-3H,11H2,1H3
• InChI Key： BOIHWPVUFPSZIO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-5-methoxy-4-(trifluoromethyl)pyridine

3-Amino-5-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1807090-35-2): An Overview of a Versatile Heterocyclic Compound

3-Amino-5-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1807090-35-2) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an amino group, a methoxy substituent, and a trifluoromethyl group, exhibits a range of biological activities that make it a valuable candidate for various applications.

The structure of 3-amino-5-methoxy-4-(trifluoromethyl)pyridine is particularly noteworthy. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, provides the compound with strong electron-withdrawing properties. The presence of the amino group at the 3-position and the methoxy group at the 5-position further modulates its electronic and steric properties. The trifluoromethyl group at the 4-position adds significant fluorine content, which can influence the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 3-amino-5-methoxy-4-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The trifluoromethyl group plays a crucial role in enhancing the compound's ability to inhibit key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases.

In addition to its antitumor properties, 3-amino-5-methoxy-4-(trifluoromethyl)pyridine has also been investigated for its anti-inflammatory effects. A study published in the Inflammation Research journal demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-amino-5-methoxy-4-(trifluoromethyl)pyridine have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity due to the trifluoromethyl group allows for good membrane permeability, while the presence of polar functional groups such as the amino and methoxy groups ensures sufficient water solubility for effective delivery to target tissues.

In terms of synthesis, 3-amino-5-methoxy-4-(trifluoromethyl)pyridine can be prepared through several routes. One common method involves the reaction of 4-trifluoromethylpyridine with methanol in the presence of an appropriate catalyst to form the methoxy derivative, followed by nitration and subsequent reduction to introduce the amino group. Another approach involves direct coupling reactions using advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions.

The safety profile of 3-amino-5-methoxy-4-(trifluoromethyl)pyridine is another important aspect to consider. Preclinical studies have shown that this compound has low toxicity and good tolerability at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

Several clinical trials are currently underway to evaluate the efficacy and safety of 3-amino-5-methoxy-4-(trifluoromethyl)pyridine in various indications. These trials aim to provide robust data on its therapeutic potential and to identify optimal dosing regimens for different patient populations.

In conclusion, 3-amino-5-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1807090-35-2) is a promising heterocyclic compound with diverse biological activities and favorable pharmacological properties. Its unique structure and multifaceted biological effects make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic options for various diseases.